Cas no 1261894-68-1 (3-Cyano-5-(5-fluoro-2-methylphenyl)phenol)

• Product Name: 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol
• CAS No: 1261894-68-1
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• MDL: MFCD18314230
• CID: 2761824
• PubChem ID: 53219906
• Update Time: 2025-10-18

3-Cyano-5-(5-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-5-(5-FLUORO-2-METHYLPHENYL)PHENOL
• DTXSID10684698
• MFCD18314230
• 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol, 95%
• 1261894-68-1
• 5'-Fluoro-5-hydroxy-2'-methyl[1,1'-biphenyl]-3-carbonitrile
• 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol

• MDL： MFCD18314230
• Inchi： 1S/C14H10FNO/c1-9-2-3-12(15)7-14(9)11-4-10(8-16)5-13(17)6-11/h2-7,17H,1H3
• InChI Key： BSOQCNINHUTXHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Exact Mass: 227.074642105Da
• Monoisotopic Mass: 227.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44Ų

Additional information on 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol

3-Cyano-5-(5-fluoro-2-methylphenyl)phenol

3-Cyano-5-(5-fluoro-2-methylphenyl)phenol, also known by its CAS number 1261894-68-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a phenolic group, a cyano substituent, and a fluorophenyl substituent. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The synthesis of 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, making it more accessible for research and development purposes. The structural integrity of the molecule is crucial for its biological activity, as minor changes in the substituent positions can significantly alter its properties.

One of the most notable aspects of 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol is its potential as a lead compound in drug design. Studies have shown that the cyano group plays a pivotal role in enhancing the molecule's ability to interact with biological targets, such as enzymes and receptors. Additionally, the fluorophenyl substituent contributes to the compound's lipophilicity, which is essential for its absorption and distribution within biological systems.

In recent years, researchers have explored the anti-inflammatory and antioxidant properties of 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol. Experimental data indicate that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines and reactive oxygen species, suggesting its potential use in treating inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preliminary studies have highlighted its ability to modulate cellular signaling pathways involved in cancer progression, making it a promising candidate for anticancer therapy.

The versatility of 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol extends beyond pharmacology. Its unique electronic properties make it an attractive material for applications in optoelectronics and sensors. For instance, recent research has demonstrated its potential as a high-performance fluorescent probe for detecting metal ions in aqueous environments. This application leverages the molecule's ability to undergo conformational changes upon binding to specific ions, leading to significant changes in its fluorescence intensity.

In terms of environmental impact, 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol has been shown to exhibit biodegradability under certain conditions, which is a critical factor for its sustainable use. However, further studies are required to fully understand its environmental fate and potential risks to ecosystems.

The development of novel synthetic routes for 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol continues to be an area of active research. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, are being explored to minimize waste and improve efficiency. These advancements not only enhance the scalability of production but also align with global efforts to promote sustainable chemical manufacturing.

In conclusion, 3-Cyano-5-(5-fluoro-2-methylphenyl)phenol, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Its potential in drug discovery, materials science, and environmental chemistry underscores the importance of continued research into its properties and uses. As new findings emerge, this compound is expected to play an increasingly significant role in advancing scientific knowledge and technological innovation.